Cas no 875781-44-5 (2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine)

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine structure

875781-44-5 structure

Product Name:2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine

CAS No:875781-44-5

MF:C₆H₃BrIN₃

MW:323.916591882706

MDL:MFCD09878696

CID:709844

PubChem ID:44118277

Update Time:2024-10-26

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-iodo-4,7-diazaindole
- 2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine
- 5H-Pyrrolo[2,3-b]pyrazine,2-bromo-7-iodo-
- 2-bromo-7-iodo-5H-pyrrolo[3,2-b]pyrazine
- PubChem14860
- ULGMTONBTOMHOK-UHFFFAOYSA-N
- BDBM50127020
- SC1051
- CB0089
- FCH1394757
- PB26524
- BC003947
- ST2418662
- AX8072096
- AB0027182
- W8988
- 2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine (ACI)
- 4H-Pyrrolo[2,3-b]pyrazine, 2-bromo-7-iodo- (9CI)
- 5-Bromo-3-iodo-1H-pyrrolo[2,3-b]pyrazine
- AKOS015834990
- 875781-44-5
- MFCD09878696
- DB-058150
- 5-Bromo-3-iodo-4 pound not7-diazaindole
- SY020084
- EN300-1587240
- SCHEMBL649129
- J-508495
- DS-10820
- DTXSID90656813
- CS-0019343
- 7-Iodo-2-bromo-5H-pyrrolo[2,3-b]pyrazine
- CHEMBL3627726
- 2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine
- MDL： MFCD09878696
- Inchi： 1S/C6H3BrIN3/c7-4-2-10-6-5(11-4)3(8)1-9-6/h1-2H,(H,9,10)
- InChI Key： ULGMTONBTOMHOK-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=C(C(=CN2)I)N=1

Computed Properties

Exact Mass: 322.85600
Monoisotopic Mass: 322.856
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 2.78
Melting Point: No data available
Boiling Point: 311°C at 760 mmHg
Flash Point: 142℃
PSA: 41.57000
LogP: 2.32500
Vapor Pressure: No data available

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12611-1g	2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine	875781-44-5	95%	1g	3810CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12611-5g	2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine	875781-44-5	95%	5g	14552CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SS533-100mg	2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine	875781-44-5	95%	100mg	173CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SS533-250mg	2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine	875781-44-5	95%	250mg	362CNY	2021-05-08
Chemenu	CM104123-1g	2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine	875781-44-5	95%+	1g	$115	2021-08-06
TRC	B129540-50mg	2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine	875781-44-5		50mg	$ 50.00	2022-06-07
AstaTech	SC1051-0.25/G	2-BROMO-7-IODO-5H-PYRROLO[3,2-B]PYRAZINE	875781-44-5	95%	0.25g	$23	2023-09-15
AstaTech	SC1051-1/G	2-BROMO-7-IODO-5H-PYRROLO[3,2-B]PYRAZINE	875781-44-5	95%	1/G	$257	2022-02-28
AstaTech	SC1051-5/G	2-BROMO-7-IODO-5H-PYRROLO[3,2-B]PYRAZINE	875781-44-5	95%	5/G	$453	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12611-1g	2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine	875781-44-5	95%	1g	3810.0CNY	2021-07-12

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Production Method

Production Method 1

24241-18-7

1066-54-2

875781-44-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 5 min, rt; overnight, rt
2.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ; rt; 3 h, 80 °C
3.1 Reagents: N-Iodosuccinimide Solvents: Acetone ; rt; 2 h, rt

Reference

Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity

Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

Production Method 2

5049-61-6

875781-44-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ; 45 min, rt; 3 h, rt
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 5 min, rt; overnight, rt
3.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ; rt; 3 h, 80 °C
4.1 Reagents: N-Iodosuccinimide Solvents: Acetone ; rt; 2 h, rt

Reference

Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity

Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

Production Method 3

875781-41-2

875781-44-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ; rt; 3 h, 80 °C
2.1 Reagents: N-Iodosuccinimide Solvents: Acetone ; rt; 2 h, rt

Reference

Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity

Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831